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Compound of Interest

Compound Name: Strontium hydride (SrH2)

Cat. No.: B080679

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of strontium hydride
(SrH2) in strontium (Sr) metal, a critical parameter in various chemical and metallurgical
processes. The information is compiled from foundational studies in the field, presenting
guantitative data, detailed experimental methodologies, and a visual representation of the
dissolution process.

Quantitative Solubility Data

The solubility of strontium hydride in strontium metal has been determined across a range of
temperatures. The key findings are summarized in the table below. The system is characterized
by a peritectic point at 880°C, where the maximum solubility of strontium hydride in solid
strontium is observed.[1][2][3] Notably, hydrogen exhibits greater solubility in the solid metal
phase than in the liquid phase.[4]

Solubility of SrHz in Sr

Temperature (°C) Phase of Strontium
(mole %)

212 2.45 y-Sr

597 12.8 o-Sr

880 (Peritectic) 38 (maximum) Solid Sr
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The enthalpy of solution for strontium hydride in the d-phase of strontium metal has been
determined to be +10,600 calories per mole.[4]

Experimental Protocols

The determination of the strontium-strontium hydride phase system and the solubility of SrHz in
Sr metal was primarily accomplished through a combination of thermal analysis, isothermal
equilibration with chemical analysis, and X-ray diffraction.[1][2][3]

Thermal Analysis

» Objective: To identify phase transition temperatures, including melting points, allotropic
transformations, and peritectic reactions.

o Methodology:
o Samples of strontium metal with varying hydrogen content were prepared.

o The samples were heated and cooled in a controlled environment, and the temperature
was monitored over time.

o Thermal arrests (plateaus in the cooling or heating curves) indicated phase transitions.

o This method was crucial in determining the peritectic temperature of 880°C and the
melting point of strontium at 768°C.[1][2]

Isothermal Equilibration and Chemical Analysis

o Objective: To determine the solubility of strontium hydride in solid strontium metal at various
temperatures, particularly at temperatures below those accessible by thermal analysis.

o Methodology:

o A sample of strontium metal was held at a constant temperature in the presence of
strontium hydride.

o The system was allowed to reach equilibrium, which could take up to 48 hours at lower
temperatures.[1]
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o After equilibration, the metal phase was separated and its hydrogen content was
determined through vacuum fusion analysis.[1]

o This provided direct measurement of the mole percent of SrHz dissolved in the Sr metal at
that specific temperature.

X-ray Diffraction

o Objective: To identify the crystal structures of the different phases present in the Sr-SrH2

system at various temperatures.
o Methodology:

o High-temperature X-ray diffraction was performed on strontium samples containing
hydrogen.

o The diffraction patterns were used to identify the allotropic forms of strontium (face-
centered cubic, hexagonal close-packed, and body-centered cubic) and strontium hydride.

[1]

o This technique helped to confirm the phase transitions observed in thermal analysis.

Dissolution Process Visualization

The dissolution of strontium hydride in strontium metal can be understood as an equilibrium
process within the broader Sr-SrH2z phase system. The following diagram illustrates the logical

\

relationship of this process.
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Caption: Logical diagram of strontium hydride dissolution in solid strontium metal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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